Cas no 2377608-57-4 (2,5-Dinitrothiophene-3-boronic acid)

• Product Name: 2,5-Dinitrothiophene-3-boronic acid
• CAS No: 2377608-57-4
• MF: C₄H₃BN₂O₆S
• MW: 217.952419519424
• CID: 5071096
• Update Time: 2025-07-29

2,5-Dinitrothiophene-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dinitrothiophene-3-boronic acid
• (2,5-DINITROTHIOPHEN-3-YL)BORONIC ACID
• C4H3BN2O6S
• Y2237

• Inchi： 1S/C4H3BN2O6S/c8-5(9)2-1-3(6(10)11)14-4(2)7(12)13/h1,8-9H
• InChI Key： PWEOLFDEXPOHGM-UHFFFAOYSA-N
• SMILES： S1C(=CC(B(O)O)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.9804872 g/mol
• Monoisotopic Mass: 217.9804872 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• Molecular Weight: 217.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes